2-Benzyl-1,3-diphenylpropan-1-one

• IUPAC Name: 2-benzyl-1,3-diphenylpropan-1-one
• InChI: InChI=1S/C22H20O/c23-22(20-14-8-3-9-15-20)21(16-18-10-4-1-5-11-18)17-19-12-6-2-7-13-19/h1-15,21H,16-17H2
• InChI Key: DPRZTHUZFBFMFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(CC2=CC=CC=C2)C(=O)C3=CC=CC=C3
• Molecular Formula: C22H20O
• DSSTOX Substance ID: DTXSID60288307
• Molecular Weight: 300.4 g/mol
• CAS RN: 6624-04-0

Description

2-Benzyl-1,3-diphenylpropan-1-one is a useful research compound. Its molecular formula is C22H20O and its molecular weight is 300.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Electrophilic Mechanism in Hydroxylation : Hydroxylation of monosubstituted 1,3-diphenylpropanes, including compounds structurally related to 2-Benzyl-1,3-diphenylpropan-1-one, indicates an electrophilic mechanism for the hydroxylation reaction. This was determined by analyzing the product distributions of hydroxylation by rat liver microsomes (Hjelmeland, Aronow, & Trudell, 1977).

• Stereochemistry in Friedel-Crafts Alkylation : Research on reactions involving structurally similar compounds, like 1-Chloro-2-phenylpropane, reveals insights into stereochemistry in the Friedel-Crafts alkylation process. These findings help understand the mechanisms and outcomes of reactions involving this compound (Masuda, Nakajima, & Suga, 1983).

• Formation of 2-Benzylamino-1-cyano-1,3-diphenylprop-1-ene : The benzylation of phenylacetonitrile leads to products like 2-Benzylamino-1-cyano-1,3-diphenylprop-1-ene. This study aids in understanding the reaction pathways and potential products when working with compounds like this compound (Ganellin & Stolz, 1969).

• Molecular Packing and Stereochemistry : The molecular packing and stereochemistry of 2-Benzyl-1,3-diphenylpropane-1,3-dione, a compound closely related to this compound, have been studied. This research is critical for understanding the physical and chemical properties of such compounds (Judaš & Kaitner, 2005).

• Hydrogen Rearrangement in Molecular Ions : The study of hydrogen rearrangement in molecular ions of alkyl benzenes, including compounds similar to this compound, provides insights into the ionization and fragmentation processes in mass spectrometry, which are crucial for analytical applications (Kuck & Grützmacher, 1978).

• Cytotoxicity of Related Compounds : Compounds structurally related to this compound, isolated from natural sources, have demonstrated cytotoxicity against human carcinoma cells. This suggests potential applications in cancer research and drug development (Liao et al., 2020).

• Chemoselectivity in Reactions : The chemoselectivity observed in reactions of α-diazo-β-diketones with double-bond systems provides insights into reaction pathways and selectivity, which are valuable when considering reactions involving this compound (Xu, Zhang, Chen, & Chen, 2001).

• Mechanism of Benzilic Ester Rearrangement : Understanding the mechanism of benzilic ester rearrangement in compounds like 1,3-Diphenyl-2(13C)-hydroxy-3-methoxypropan-1-one provides insights into the rearrangement processes relevant to this compound (Marques, Ramalho, & Burke, 2009).